Cas no 533-58-4 (2-Iodophenol)
2-Iodophenol (CAS 533-58-4) is an organoiodine compound featuring a hydroxyl group adjacent to an iodine substituent on a benzene ring. This structural arrangement imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly in cross-coupling reactions such as the Ullmann reaction or Suzuki-Miyaura coupling. Its electron-rich aromatic system and halogen bondability facilitate selective functionalization, useful in pharmaceutical and agrochemical applications. The compound exhibits moderate solubility in organic solvents like ethanol or ether, enhancing its utility in solution-phase reactions. Careful handling is advised due to potential sensitivity to light and air. Its purity and stability are critical for reproducible results in fine chemical synthesis.
2-Iodophenol structure
Product Name:2-Iodophenol
CAS No:533-58-4
MF:C6H5IO
MW:220.007774114609
MDL:MFCD00013963
CID:38091
PubChem ID:24856973
Update Time:2025-06-07
2-Iodophenol Chemical and Physical Properties
Names and Identifiers
-
- 2-Iodophenol
- 1-iodo-2-hydroxybenzene
- 2-iodo-pheno
- 2-Iodo-phenol
- 2-Jodfenol
- 2-lodophenol
- o-iodo-pheno
- O-IODOPHENOL
- o-Jodfenol
- ortho-iodophenol
- PHENOL,2-IODO
- Phenol,o-iodo
- Phenol,o-iodo- (6CI,8CI)
- NSC 9245
- 2-Jodphenol
- AM87042
- CS-W008896
- BRN 1855300
- 4-06-00-01070 (Beilstein Handbook Reference)
- Z384970702
- 2-Iodophenol (2IP)
- Q27102035
- I0460
- EINECS 208-569-9
- PS-7876
- o-Jodphenol
- DTXSID5052175
- WLN: QR BI
- EN300-39648
- AC-4390
- C01874
- NSC-9245
- BDBM217397
- 533-58-4
- CHEBI:16706
- STR06375
- AKOS009156984
- FT-0632327
- MFCD00013963
- H11264
- F27L34A8B9
- 2-Iodophenol, 98%
- SCHEMBL5720
- BP-21314
- NS00032730
- A829536
- O-IODOPHENOL [MI]
- InChI=1/C6H5IO/c7-5-3-1-2-4-6(5)8/h1-4,8
- Iodophenol
- CHEMBL225564
- NSC9245
- 6X8
- Phenol, 2-iodo-
- Phenol, o-iodo-
- SY005097
- J-200045
- o-Jodfenol [Czech]
- 30587-23-6
- 2-iodanylphenol
- 2-Jodfenol [Czech]
- 2-iodo phenol
- Phenol, iodo-
- UNII-F27L34A8B9
- 2-Iodophenol,98%
- NSC 9245; o-Iodophenol;
- STL280542
- DB-014125
- oJodfenol
- Phenol, oiodo
- DTXCID5030745
- 2iodophenol
- 2Jodfenol
- Phenol, 2iodo
- 208-569-9
-
- MDL： MFCD00013963
- Inchi： 1S/C6H5IO/c7-5-3-1-2-4-6(5)8/h1-4,8H
- InChI Key： KQDJTBPASNJQFQ-UHFFFAOYSA-N
- SMILES： IC1C=CC=CC=1O
- BRN： 1855300
Computed Properties
- Exact Mass: 219.93900
- Monoisotopic Mass: 219.939
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 74.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: nothing
- Topological Polar Surface Area: 20.2A^2
Experimental Properties
- Color/Form: Colorless needle crystal
- Density: 1.947 g/mL at 25 °C(lit.)
- Melting Point: 40.0 to 44.0 deg-C
- Boiling Point: 187°C/160mmHg(lit.)
- Flash Point: Degrees Fahrenheit:235.4°F
Degrees Celsius:113°C - Refractive Index: 1.669
- Water Partition Coefficient: Slightly soluble
- Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
- PSA: 20.23000
- LogP: 1.99680
- Merck: 5035
- Sensitiveness: Light Sensitive
- pka: 8.51(at 25℃)
- Solubility: Slightly soluble in water, easily soluble in ethanol \ ether and other organic solvents
2-Iodophenol Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H302,H312,H315,H319,H332,H335
- Warning Statement： P261,P280,P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 20/21/22-36/37/38
- Safety Instruction： S26-S36-S37/39
- RTECS：SL5500000
-
Hazardous Material Identification：
- HazardClass：IRRITANT, LIGHT SENSITIVE
- TSCA：T
- Storage Condition：0-10°C
- Risk Phrases：R36/37/38
- Safety Term：S26;S37/39
2-Iodophenol Customs Data
- HS CODE：29081000
- Customs Data：
China Customs Code:
2908199090Overview:
HS:2908199090 Derivatives of other phenols and phenolic alcohols containing only halogen substituents and their salts VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS: 2908199090. derivatives of polyphenols or phenol-alcohols containing only halogen substituents and their salts. VAT:17.0%. tax rebate rate:9.0%. supervision conditions:None. MFN tariff:5.5%. general tariff:30.0%
2-Iodophenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A014002297-250mg |
2-Iodophenol |
533-58-4 | 97% | 250mg |
$494.40 | 2023-09-01 | |
| Alichem | A014002297-500mg |
2-Iodophenol |
533-58-4 | 97% | 500mg |
$790.55 | 2023-09-01 | |
| Alichem | A014002297-1g |
2-Iodophenol |
533-58-4 | 97% | 1g |
$1460.20 | 2023-09-01 | |
| TRC | I717500-5g |
2-Iodophenol |
533-58-4 | 5g |
$ 52.00 | 2023-09-07 | ||
| TRC | I717500-25g |
2-Iodophenol |
533-58-4 | 25g |
$ 127.00 | 2023-09-07 | ||
| TRC | I717500-100g |
2-Iodophenol |
533-58-4 | 100g |
$ 454.00 | 2023-09-07 | ||
| TRC | I717500-250g |
2-Iodophenol |
533-58-4 | 250g |
$1005.00 | 2023-05-18 | ||
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | I107036-5g |
2-Iodophenol |
533-58-4 | 98% | 5g |
¥57.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | I107036-100g |
2-Iodophenol |
533-58-4 | 98% | 100g |
¥368.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | I107036-25g |
2-Iodophenol |
533-58-4 | 98% | 25g |
¥165.90 | 2023-09-02 |
2-Iodophenol Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:533-58-4)2-Iodophenol
Order Number:A1202883
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:48
Price ($):215.0
Email:sales@amadischem.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:533-58-4)2-Iodophenol
Order Number:sfd8923
Stock Status:in Stock
Quantity:200KG
Purity:99%
Pricing Information Last Updated:Friday, 19 July 2024 14:35
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:533-58-4)2-碘苯酚
Order Number:LE1691343;LE5063
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:33
Price ($):discuss personally
Email:18501500038@163.com
2-Iodophenol Related Literature
-
Samuel Buchan,Hamilton McCombie J. Chem. Soc. 1931 137
-
Dingben Chen,Guodong Shen,Weiliang Bao Org. Biomol. Chem. 2009 7 4067
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3. Palladium-catalysed heteroannulation with acetylenic compounds: synthesis of benzofurans1Nitya G. Kundu,Manojit Pal,Jyan S. Mahanty,Mahuya De J. Chem. Soc. Perkin Trans. 1 1997 2815
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Majid?M. Heravi,Vahideh Zadsirjan,Hoda Hamidi,Parvin Hajiabbas Tabar Amiri RSC Adv. 2017 7 24470
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Zhe Wang,Yang Shi,Jian Wang,Lingzhi Li,Haiqiang Wu,Bicheng Yao,Jing Zhi Sun,Anjun Qin,Ben Zhong Tang Polym. Chem. 2014 5 5890
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